molecular formula C11H11ClO2 B8319558 7-Chloro-3-hydroxy-2,2-dimethyl-indan-1-one

7-Chloro-3-hydroxy-2,2-dimethyl-indan-1-one

Cat. No.: B8319558
M. Wt: 210.65 g/mol
InChI Key: LYCQRLOZNMWVIZ-UHFFFAOYSA-N
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Description

7-Chloro-3-hydroxy-2,2-dimethyl-indan-1-one is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11ClO2

Molecular Weight

210.65 g/mol

IUPAC Name

7-chloro-3-hydroxy-2,2-dimethyl-3H-inden-1-one

InChI

InChI=1S/C11H11ClO2/c1-11(2)9(13)6-4-3-5-7(12)8(6)10(11)14/h3-5,9,13H,1-2H3

InChI Key

LYCQRLOZNMWVIZ-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C2=C(C1=O)C(=CC=C2)Cl)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of chloro-2,2-dimethyl-indan-1,3-dione (1.82 g, 8.7 mmol) in ethanol (100 mL) at −40° C. is added NaBH4 (100 mg, 2.6 mmol). The reaction is warmed to −20° C. and stirred for 1 hour. The reaction is diluted with saturated aqueous NH4Cl and concentrated in vacuo to remove the volatile organics. The mixture is then diluted with ethyl acetate and the layers are separated. The aqueous layer is extracted an additional time with ethyl acetate and the organic layers are combined, dried over Na2SO4, filtered and concentrated to afford 7-chloro-3-hydroxy-2,2-dimethyl-indan-1-one without the need for further purification; MS: (ESI) m/z 211.15 (M+H)+
Name
chloro-2,2-dimethyl-indan-1,3-dione
Quantity
1.82 g
Type
reactant
Reaction Step One
Name
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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